Cas no 53670-57-8 (N-butyl-N-ethylcarbamoyl chloride)

• Product Name: N-butyl-N-ethylcarbamoyl chloride
• CAS No: 53670-57-8
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD19281923
• CID: 3405533
• PubChem ID: 15338770
• Update Time: 2025-06-13

N-butyl-N-ethylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• CARBAMIC CHLORIDE, BUTYLETHYL-
• N-butyl-N-ethylcarbamoyl chloride
• Carbamic chloride, N-butyl-N-ethyl-
• EN300-345852
• 53670-57-8
• 991-439-5
• N-butyl-N-ethylcarbamoylchloride
• SCHEMBL8059664
• AKOS017514822

• MDL： MFCD19281923
• Inchi： 1S/C7H14ClNO/c1-3-5-6-9(4-2)7(8)10/h3-6H2,1-2H3
• InChI Key： GZNVFRIHZRYMFK-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)N(CCCC)CC

Computed Properties

• Exact Mass: 163.0763918Da
• Monoisotopic Mass: 163.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Additional information on N-butyl-N-ethylcarbamoyl chloride

Comprehensive Guide to N-butyl-N-ethylcarbamoyl chloride (CAS No. 53670-57-8): Properties, Applications, and Industry Insights

N-butyl-N-ethylcarbamoyl chloride (CAS No. 53670-57-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical synthesis. This carbamoyl chloride derivative serves as a critical intermediate for constructing complex molecules due to its reactive acyl chloride functional group. With the growing demand for precision chemicals in drug development, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of N-butyl-N-ethylcarbamoyl chloride features a butyl-ethyl substituted amide backbone coupled with a highly reactive chloride moiety. This unique combination enables efficient amide bond formation reactions under mild conditions, making it particularly valuable in peptide coupling applications. Recent studies highlight its advantages over traditional activating agents in terms of yield optimization and byproduct reduction.

In pharmaceutical applications, CAS 53670-57-8 demonstrates exceptional utility as a building block for active pharmaceutical ingredients (APIs). Its compatibility with various protective group strategies makes it ideal for multi-step synthesis of complex drug molecules. The compound's stability profile allows for convenient storage and handling, though proper anhydrous conditions are recommended to maintain reactivity.

From an industrial perspective, N-butyl-N-ethylcarbamoyl chloride production follows stringent quality control protocols to ensure batch-to-batch consistency. Advanced analytical techniques including HPLC purity testing and spectroscopic characterization are employed to verify the compound's specifications. Manufacturers typically offer technical and research grades to accommodate different application requirements.

The agrochemical sector utilizes this carbamoyl chloride derivative in the synthesis of novel crop protection agents. Its structural features enable the creation of compounds with improved pest resistance profiles while maintaining environmental compatibility. Recent patent literature reveals innovative applications in developing next-generation sustainable pesticides with reduced ecological impact.

Material science researchers have explored 53670-57-8 as a modifier for polymer surfaces, where its reactive chloride group facilitates covalent attachment of functional moieties. This approach shows promise for creating specialty coatings with tailored surface properties for medical devices and industrial applications.

Quality assurance for N-butyl-N-ethylcarbamoyl chloride typically includes rigorous testing for residual solvents, heavy metals, and other impurities that could affect downstream applications. Reputable suppliers provide comprehensive certificates of analysis documenting all critical parameters, including assay purity (typically ≥97%), appearance, and moisture content.

Storage recommendations for this compound emphasize protection from moisture and oxygen, with inert atmosphere packaging being the industry standard. Proper handling procedures include the use of anhydrous conditions and appropriate personal protective equipment during transfer operations to maintain product integrity and ensure operator safety.

Market trends indicate growing demand for high-purity carbamoyl chlorides like 53670-57-8, driven by expanding pharmaceutical R&D and the need for efficient synthetic methodologies. The compound's versatility in organic transformations continues to inspire novel applications across multiple chemistry-driven industries.

Environmental considerations for N-butyl-N-ethylcarbamoyl chloride include proper waste management protocols and adherence to green chemistry principles during use. Many manufacturers now offer sustainable packaging options and detailed disposal guidelines to minimize ecological impact while maintaining product performance.

From a regulatory standpoint, proper documentation including SDS information and compliance certificates should accompany all shipments of this material. While not classified as hazardous when handled properly, appropriate risk assessment should precede laboratory or industrial use according to established chemical safety protocols.

Recent scientific literature highlights innovative uses of CAS 53670-57-8 in asymmetric synthesis and catalysis, demonstrating its potential beyond traditional applications. These developments align with current industry priorities for atom-efficient and sustainable chemical processes.

Technical support for this compound typically includes detailed application notes and synthetic protocols from suppliers, helping researchers optimize its use in their specific processes. Many organizations provide custom synthesis services to deliver tailor-made solutions based on this versatile intermediate.

Global supply chain considerations for N-butyl-N-ethylcarbamoyl chloride emphasize reliable sourcing from certified manufacturers with established quality systems. The compound's shelf life and storage stability make it suitable for international distribution when proper transport conditions are maintained.

Future research directions for this compound may explore its potential in bioconjugation chemistry and drug delivery systems, areas of significant current interest in pharmaceutical development. Its balanced reactivity profile suggests untapped possibilities in emerging fields of chemical biology and materials science.